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  3. (3S,8S,9S,10R,11S,13R,14S,17S)-3,11-dihydroxy-17-(2-hydroxyacetyl)-10-methyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-13-carbaldehyde
(3S,8S,9S,10R,11S,13R,14S,17S)-3,11-dihydroxy-17-(2-hydroxyacetyl)-10-methyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-13-carbaldehyde (3S,8S,9S,10R,11S,13R,14S,17S)-3,11-dihydroxy-17-(2-hydroxyacetyl)-10-methyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-13-carbaldehyde
Brand Name: Vulcanchem
CAS No.: 103232-21-9
VCID: VC20752675
InChI: InChI=1S/C21H30O5/c1-20-7-6-13(24)8-12(20)2-3-14-15-4-5-16(18(26)10-22)21(15,11-23)9-17(25)19(14)20/h2,11,13-17,19,22,24-25H,3-10H2,1H3/t13-,14-,15-,16+,17-,19+,20-,21+/m0/s1
SMILES: CC12CCC(CC1=CCC3C2C(CC4(C3CCC4C(=O)CO)C=O)O)O
Molecular Formula: C21H30O5
Molecular Weight: 362.5 g/mol

(3S,8S,9S,10R,11S,13R,14S,17S)-3,11-dihydroxy-17-(2-hydroxyacetyl)-10-methyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-13-carbaldehyde

CAS No.: 103232-21-9

Cat. No.: VC20752675

Molecular Formula: C21H30O5

Molecular Weight: 362.5 g/mol

* For research use only. Not for human or veterinary use.

(3S,8S,9S,10R,11S,13R,14S,17S)-3,11-dihydroxy-17-(2-hydroxyacetyl)-10-methyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-13-carbaldehyde - 103232-21-9

Specification

CAS No. 103232-21-9
Molecular Formula C21H30O5
Molecular Weight 362.5 g/mol
IUPAC Name (3S,8S,9S,10R,11S,13R,14S,17S)-3,11-dihydroxy-17-(2-hydroxyacetyl)-10-methyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-13-carbaldehyde
Standard InChI InChI=1S/C21H30O5/c1-20-7-6-13(24)8-12(20)2-3-14-15-4-5-16(18(26)10-22)21(15,11-23)9-17(25)19(14)20/h2,11,13-17,19,22,24-25H,3-10H2,1H3/t13-,14-,15-,16+,17-,19+,20-,21+/m0/s1
Standard InChI Key SCHPWTRQYIXNQC-YUUPMBNKSA-N
Isomeric SMILES C[C@]12CC[C@@H](CC1=CC[C@@H]3[C@@H]2[C@H](C[C@]4([C@H]3CC[C@@H]4C(=O)CO)C=O)O)O
SMILES CC12CCC(CC1=CCC3C2C(CC4(C3CCC4C(=O)CO)C=O)O)O
Canonical SMILES CC12CCC(CC1=CCC3C2C(CC4(C3CCC4C(=O)CO)C=O)O)O

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